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Abstract

This technical guide provides a summary of the available physical property data for 1,3-
diaminohexane (CAS No: 589-54-8). Due to a notable lack of experimentally determined data
for this specific isomer in publicly accessible literature, this document presents computed
properties for 1,3-diaminohexane. For comparative purposes, experimentally determined
physical properties for the common isomer, 1,6-diaminohexane (CAS No: 124-09-4), are also
provided. Furthermore, this guide outlines standardized experimental protocols for the
determination of key physical properties of liquid amines, which would be applicable to 1,3-
diaminohexane. A generalized workflow for boiling point determination is also presented in a
visual diagram.

Introduction

1,3-Diaminohexane is a diamine with the molecular formula CeH1sN2.[1] While its structural
isomer, 1,6-diaminohexane (hexamethylenediamine), is a widely used industrial chemical with
well-documented physical properties, there is a significant scarcity of experimental data for 1,3-
diaminohexane. This guide aims to collate the available computed data for 1,3-diaminohexane
and provide context through comparison with the experimentally verified data of its 1,6-isomer.
Additionally, it serves as a resource for researchers by detailing the standard methodologies for
determining the physical properties of such compounds.
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Physical Properties

The following sections present the available physical property data. It is critical to note the
distinction between the computed data for 1,3-diaminohexane and the experimental data for
1,6-diaminohexane.

Computed Physical Properties of 1,3-Diaminohexane
(CAS: 589-54-8)

The data in this table are computationally derived and have not been experimentally verified,
as per available public information.[1][2]

Property Value Source
Molecular Weight 116.2 g/mol [1][2]
Molecular Formula CeH1sN2 [1112]
XLogP3-AA 0 [2]
Hydrogen Bond Donor Count 2 [2]
Hydrogen Bond Acceptor

C);untg p : 2l
Rotatable Bond Count 4 [2]
Exact Mass 116.131348519 Da [2]
Monoisotopic Mass 116.131348519 Da [2]
Topological Polar Surface Area 52 A2 [2]
Heavy Atom Count 8 [2]
Complexity 45.8 [2]

Experimental Physical Properties of 1,6-Diaminohexane
(CAS: 124-09-4)
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This table summarizes the experimentally determined physical properties of the common
isomer, 1,6-diaminohexane, for comparative reference.

Property Value Source
Melting Point 39t042°C [3]
Boiling Point 204.6 °C [3]
Density 0.84 g/mL [3]
Solubility in Water 490 g/L [3]
Appearance Colorless crystals [3]
Molar Mass 116.208 g-mol—1 [3]

Experimental Protocols

The following are detailed methodologies for the determination of key physical properties of
liquid amines like 1,3-diaminohexane.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions to a liquid. For many
organic compounds, this is a sharp transition, and the melting point range can be an indicator
of purity.[4]

o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes,
thermometer.[4][5]

e Procedure:

o Asmall, finely powdered sample of the substance is packed into a thin-walled capillary
tube, sealed at one end.[5]

o The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
a calibrated thermometer.[6]
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o The sample is heated at a controlled rate. An initial rapid heating can be used to determine
an approximate melting point.[4]

o For an accurate measurement, the determination is repeated with a fresh sample, heating
slowly (approximately 1-2 °C per minute) as the temperature approaches the expected
melting point.[4]

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range, and the temperature at which the last solid particle melts is the end of
the range.[4]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

o Apparatus: Thiele tube or distillation apparatus, small test tube, capillary tube, thermometer,
heat source.[7]

e Procedure (Thiele Tube Method):
o A small amount of the liquid sample (a few milliliters) is placed in a small test tube.[7]

o A capillary tube, sealed at one end, is inverted and placed in the test tube with the liquid.

[7]

o The test tube is attached to a thermometer, and the assembly is placed in a Thiele tube
containing a high-boiling point oil.[7]

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample evenly.[8]

o As the liquid heats, a stream of bubbles will emerge from the inverted capillary tube.
Heating is continued until a steady stream of bubbles is observed.[8]

o The heat source is removed, and the apparatus is allowed to cool. The temperature at
which the bubbling stops and the liquid begins to be drawn into the capillary tube is
recorded as the boiling point.[8]
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Density Determination

Density is the mass of a substance per unit volume. For a liquid, it can be determined by
measuring the mass of a known volume.

o Apparatus: Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical
balance.[9]

e Procedure (Pycnometer Method):
o Aclean, dry pycnometer is weighed accurately on an analytical balance.[10]

o The pycnometer is filled with the liquid sample, ensuring there are no air bubbles. The
temperature of the liquid should be recorded.[10]

o The filled pycnometer is weighed again.[10]

o The mass of the liquid is determined by subtracting the mass of the empty pycnometer
from the mass of the filled pycnometer.

o The volume of the pycnometer is known (it is calibrated).

o The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer.

Solubility Determination

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
The solubility of amines can be tested in water and various organic and acidic solutions.

o Apparatus: Test tubes, graduated pipettes or cylinders, vortex mixer or stirring rods.
e Procedure:
o A measured amount of the solvent (e.g., 1 mL of water) is placed in a test tube.[11]

o A small, measured amount of the amine (e.g., 0.05 mL for a liquid or 25 mg for a solid) is
added to the solvent.[11]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://nikoopharmed.com/en/density-testing/
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14751582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o The mixture is agitated vigorously.[11]

o The solution is observed to determine if the amine has dissolved completely. If it has, it is
considered soluble.

o This process can be repeated with different solvents (e.g., diethyl ether, 5% HCI solution)
to determine the solubility profile of the compound.[12] Amines, being basic, are expected
to be more soluble in acidic solutions due to the formation of an ammonium salt.[12]

Mandatory Visualization

The following diagram illustrates a generalized workflow for the determination of the boiling
point of a liquid sample using the Thiele tube method.

Click to download full resolution via product page

Generalized workflow for boiling point determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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